2-Thiophenethiol
2-Thiophenethiol
2-Thiophenethiol, also known as 2-mercaptothiophene or 2-thienyl mercaptan, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Thiophenethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-thiophenethiol is primarily located in the cytoplasm. 2-Thiophenethiol has a burnt, caramel, and coffee taste.
Brand Name:
Vulcanchem
CAS No.:
7774-74-5
VCID:
VC0152015
InChI:
InChI=1S/C4H4S2/c5-4-2-1-3-6-4/h1-3,5H
SMILES:
C1=CSC(=C1)S
Molecular Formula:
C4H4S2
Molecular Weight:
116.2 g/mol
2-Thiophenethiol
CAS No.: 7774-74-5
Reference Standards
VCID: VC0152015
Molecular Formula: C4H4S2
Molecular Weight: 116.2 g/mol
CAS No. | 7774-74-5 |
---|---|
Product Name | 2-Thiophenethiol |
Molecular Formula | C4H4S2 |
Molecular Weight | 116.2 g/mol |
IUPAC Name | thiophene-2-thiol |
Standard InChI | InChI=1S/C4H4S2/c5-4-2-1-3-6-4/h1-3,5H |
Standard InChIKey | SWEDAZLCYJDAGW-UHFFFAOYSA-N |
SMILES | C1=CSC(=C1)S |
Canonical SMILES | C1=CSC(=C1)S |
Density | d204 1.24 1.250-1.255 |
Physical Description | Liquid Oily, colourless to orange liquid; powerful, sulferaceous, burnt-caramel, roasted-coffee odou |
Description | 2-Thiophenethiol, also known as 2-mercaptothiophene or 2-thienyl mercaptan, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Thiophenethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-thiophenethiol is primarily located in the cytoplasm. 2-Thiophenethiol has a burnt, caramel, and coffee taste. |
Solubility | Very slightly soluble in water Miscible at room temperature (in ethanol) |
Synonyms | 2-Mercaptothiophene; 2-Thienylmercaptan; α-Thienyl Mercaptan |
PubChem Compound | 522674 |
Last Modified | Nov 11 2021 |
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